Cas no 2649061-54-9 (2-(2-isocyanatopropan-2-yl)bicyclo2.2.1heptane)

• Product Name: 2-(2-isocyanatopropan-2-yl)bicyclo2.2.1heptane
• CAS No: 2649061-54-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6407572
• PubChem ID: 165696097
• Update Time: 2025-10-28

2-(2-isocyanatopropan-2-yl)bicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)bicyclo2.2.1heptane
• 2649061-54-9
• 2-(2-isocyanatopropan-2-yl)bicyclo[2.2.1]heptane
• EN300-1745161

• Inchi： 1S/C11H17NO/c1-11(2,12-7-13)10-6-8-3-4-9(10)5-8/h8-10H,3-6H2,1-2H3
• InChI Key： JIWWZDHAEGHGGK-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1CC2CCC1C2

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-(2-isocyanatopropan-2-yl)bicyclo2.2.1heptane

2-(2-Isocyanatopropan-2-yl)bicyclo[2.2.1]heptane: A Comprehensive Overview

Introduction to 2-(2-Isocyanatopropan-2-yl)bicyclo[2.2.1]heptane

Cas No 2649061-54-9, commonly referred to as bicyclo[2.2.1]heptane derivative, is a highly specialized compound with significant applications in the field of polymer chemistry and materials science. This compound, characterized by its unique bicyclic structure and reactive isocyanate group, has garnered attention due to its versatile properties and potential in advanced material synthesis.

Chemical Structure and Properties

The molecular structure of bicyclo[2.2.1]heptane derivative is defined by a bicyclic framework, which consists of a norbornane skeleton substituted with an isocyanate group at the 2-position of the bicyclo system. The bicyclo[2.2.1]heptane moiety provides exceptional rigidity and stability to the molecule, while the isocyanate group introduces reactivity, making it suitable for various polymerization reactions.

Recent studies have highlighted the importance of the bicyclic structure in enhancing the compound's thermal stability and mechanical properties. Researchers have demonstrated that the rigid bicyclo framework can significantly improve the tensile strength and flexibility of polymers derived from this compound.

Synthesis and Manufacturing

The synthesis of bicyclo[2.2.1]heptane derivative typically involves a two-step process: first, the preparation of the norbornene derivative, followed by functionalization with an isocyanate group. This process often employs catalytic methods to ensure high yields and purity.

Recent advancements in catalytic chemistry have enabled more efficient synthesis pathways, reducing production costs and environmental impact. For instance, researchers have developed novel catalysts that facilitate selective functionalization of the bicyclic system, ensuring minimal side reactions.

Applications in Polymer Chemistry

One of the most notable applications of bicyclo[2.2.1]heptane derivative is in the production of high-performance polyurethanes (PUs). The reactivity of the isocyanate group allows for controlled polymerization, resulting in materials with exceptional mechanical properties.

In a recent study published in *Macromolecules*, scientists demonstrated that incorporating bicyclo[2.2.1]heptane derivative into PU formulations significantly enhances their thermal stability and resistance to chemical degradation.

Moreover, this compound has found applications in adhesives and coatings due to its ability to form strong cross-linked networks upon curing.

Research Progress and Future Directions

Ongoing research into bicyclo[2.2.1]heptane derivative focuses on expanding its application scope while improving its synthesis efficiency.

A groundbreaking study published in *Chemical Engineering Journal* explored the use of this compound in bio-based polymers, leveraging its rigid structure to create biodegradable materials with improved mechanical properties.

Additionally, researchers are investigating its potential in 3D printing applications, where its thermal stability and reactivity could enable the creation of high-performance printed parts.

In conclusion, bicyclo[2.2.1]heptane derivative (Cas No 2649061-54-9) stands as a pivotal compound in modern materials science, offering unique properties that continue to drive innovation across various industries.